molecular formula C18H18N4O2S B5588815 4-{[4-(benzyloxy)-3-methoxybenzylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol

4-{[4-(benzyloxy)-3-methoxybenzylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol

Cat. No. B5588815
M. Wt: 354.4 g/mol
InChI Key: GXMQVHBXYDODHC-YBFXNURJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[4-(benzyloxy)-3-methoxybenzylidene]amino}-5-methyl-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a member of the triazole family and has a unique structure that makes it a promising candidate for further research.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study by Bektaş et al. (2010) detailed the synthesis of novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and their screening for antimicrobial activities. These compounds showed good to moderate activities against various microorganisms, indicating their potential as lead compounds for developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Spectroscopic Characterization and Biological Evaluation

Pillai et al. (2019) synthesized Schiff bases containing 1,2,4-triazole and pyrazole rings, characterized them spectroscopically, and evaluated their antioxidant and α-glucosidase inhibitory activities. The study highlighted the compounds' significant inhibitory potentials, suggesting their usefulness in managing oxidative stress and glucose metabolism disorders (Pillai et al., 2019).

Anticancer Evaluation

Bekircan et al. (2008) focused on the synthesis of 4-Amino-3-p-methoxybenzyl-5-oxo-4,5-dihydro-1,2,4-triazol-1-yl-acetic acid ethyl ester derivatives and their screening for anticancer activity. This study provides a foundation for the potential therapeutic applications of triazole derivatives in oncology (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Synthesis and Characterization of Schiff Bases and Copper(I) Complexes

Ghassemzadeh et al. (2005) explored the synthesis and characterization of new 1,2,4-Triazole-based Schiff bases and their copper(I) complexes. The study emphasized the compounds' potential applications in the development of metal-based drugs or catalytic agents (Ghassemzadeh, Tabatabaee, Soleimani, & Neumüller, 2005).

Antioxidant Ability of New 5-amino-1,2,4-Triazole Derivatives

Hussain (2016) reported the synthesis of new 5-amino-1,2,4-triazole derivatives containing 2,6-dimethoxyphenol and evaluated their antioxidant properties. This research contributes to the identification of novel antioxidant agents that can mitigate oxidative stress-related diseases (Hussain, 2016).

Magnetic Properties and Biological Activities of Triazole-3-thione Schiff Bases

El-gyar et al. (2007) synthesized novel complexes of triazole-3-thione Schiff bases with Co(II), Ni(II), Cu(II), and Cd(II) and assessed their magnetic properties and antibacterial activity. The findings suggest the potential of these complexes in magnetic and biological applications (El-gyar, El-Gahami, Abd El-Sameh, & Ibrahim, 2007).

properties

IUPAC Name

4-[(E)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-3-methyl-1H-1,2,4-triazole-5-thione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N4O2S/c1-13-20-21-18(25)22(13)19-11-15-8-9-16(17(10-15)23-2)24-12-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,21,25)/b19-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GXMQVHBXYDODHC-YBFXNURJSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NNC(=S)N1N=CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=NNC(=S)N1/N=C/C2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.